Cas no 58951-07-8 (1,4-Dithiin, 2,3-dihydro-2,6-dimethyl-, 1,1,4,4-tetraoxide)

• Product Name: 1,4-Dithiin, 2,3-dihydro-2,6-dimethyl-, 1,1,4,4-tetraoxide
• CAS No: 58951-07-8
• MF: C₆H₁₀O₄S₂
• MW: 210.271199703217
• CID: 340373
• PubChem ID: 12920077
• Update Time: 2025-04-19

1,4-Dithiin, 2,3-dihydro-2,6-dimethyl-, 1,1,4,4-tetraoxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiin, 2,3-dihydro-2,6-dimethyl-, 1,1,4,4-tetraoxide
• 2,6-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide
• 58951-07-8
• 2,6-Dimethyl-2,3-dihydro-1lambda~6~,4lambda~6~-dithiine-1,1,4,4-tetrone
• SCHEMBL11392670
• DTXSID60512997

• Inchi： 1S/C6H10O4S2/c1-5-3-11(7,8)4-6(2)12(5,9)10/h3,6H,4H2,1-2H3
• InChI Key： ICGIHVKVHQKHFH-UHFFFAOYSA-N
• SMILES： S1(C(C)=CS(CC1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 210.0021
• Monoisotopic Mass: 210.00205114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28